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Cat. No.: B141521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
Tribromoacetonitrile (TBAN) is a halogenated organic compound with the chemical formula

C₂Br₃N. It is primarily recognized as a nitrogenous disinfection byproduct (N-DBP) formed

during the chlorination or chloramination of drinking water, particularly in source waters

containing bromide and natural organic matter.[1] With a molecular weight of 277.74 g/mol ,

this compound is a liquid at room temperature and is slightly soluble in water.[2] Toxicological

studies have identified tribromoacetonitrile as one of the more cytotoxic and genotoxic

haloacetonitriles (HANs), a class of DBPs that are generally more toxic than regulated carbon-

based DBPs like haloacetic acids.[3]

This technical guide provides a consolidated overview of the known properties, formation, and

toxicological data related to tribromoacetonitrile, intended to support research and

development activities. Due to the limited availability of in-depth public data, this document

summarizes the current state of knowledge and highlights areas where further investigation is

warranted.

Chemical and Physical Properties
A summary of the key chemical and physical properties of tribromoacetonitrile is presented in

the table below. This data is essential for understanding its environmental fate, designing

analytical methods, and planning toxicological studies.
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Property Value Reference

Molecular Formula C₂Br₃N [2]

Molecular Weight 277.74 g/mol [2]

IUPAC Name 2,2,2-tribromoacetonitrile

CAS Number 75519-19-6

Physical Description Liquid

Solubility in Water Slightly soluble

Reactivity

Reacts with steam and strong

acids to produce hazardous

vapors.

Formation in Drinking Water
The formation of tribromoacetonitrile in drinking water is a complex process influenced by

several factors. The primary pathway involves the reaction of disinfectants like chlorine or

chloramines with natural organic matter, particularly nitrogen-containing precursors such as

amino acids and humic substances, in the presence of bromide ions.

Chlorine / Chloramines

ReactionNatural Organic Matter
(e.g., Amino Acids, Humic Substances)

Bromide Ions (Br⁻)

Tribromoacetonitrile (C₂Br₃N)

Click to download full resolution via product page

Figure 1. Simplified pathway for the formation of tribromoacetonitrile during water
disinfection.
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Toxicological Profile
Comparative toxicological studies have consistently ranked tribromoacetonitrile among the

most potent haloacetonitriles in terms of cytotoxicity. While detailed mechanistic studies on

tribromoacetonitrile are scarce, the broader class of HANs is known to induce cellular toxicity,

with evidence suggesting that genotoxicity is a significant concern.

One comparative study on a range of haloacetonitriles reported the following descending rank

order for mammalian cell cytotoxicity: TBAN ≈ DBAN > BAN ≈ IAN > BCAN ≈ CDBAN >

BDCAN. In terms of genotoxicity, iodoacetonitrile (IAN) was found to be the most potent,

followed by tribromoacetonitrile (TBAN) and dibromoacetonitrile (DBAN).

Experimental Protocols: A General Overview
While a specific, detailed experimental protocol for assessing the cytotoxicity of

tribromoacetonitrile was not available in the reviewed literature, a general methodology

based on standard cytotoxicity assays like the MTT assay can be outlined.
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General Cytotoxicity Assay Workflow

Cell Seeding
(e.g., 96-well plate)

Incubation (24h)
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Figure 2. A generalized workflow for assessing the in vitro cytotoxicity of a test compound like
tribromoacetonitrile.

Analytical Methods
The detection and quantification of tribromoacetonitrile in water samples are typically

performed using gas chromatography (GC) coupled with an electron capture detector (ECD) or

mass spectrometry (MS). A common approach involves liquid-liquid extraction of the water

sample to concentrate the analytes prior to GC analysis.

General Analytical Steps:

Sample Collection: Collection of water samples in amber glass vials with minimal

headspace.

Extraction: Liquid-liquid extraction using a suitable solvent (e.g., methyl tert-butyl ether or

pentane).

Analysis: Injection of the extract into a GC-ECD or GC-MS system.

Quantification: Comparison of the peak area of tribromoacetonitrile in the sample to a

calibration curve generated from standards of known concentrations.

Conclusion and Future Directions
Tribromoacetonitrile is a significant disinfection byproduct with notable cytotoxic and

genotoxic potential. While its fundamental chemical and physical properties are established,

there is a clear need for more in-depth research. Specifically, detailed studies on its mechanism

of toxicity, including the identification of specific signaling pathways affected, are crucial for a

comprehensive risk assessment. Furthermore, the development and publication of

standardized, detailed protocols for its synthesis and toxicological evaluation would be highly

beneficial to the research community. As water treatment technologies and our understanding

of DBP formation evolve, continued monitoring and investigation of potent byproducts like

tribromoacetonitrile will remain a priority for ensuring public health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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